N-(3-fluorophenyl)-2-[(3-pyridin-4-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamide

• IUPAC Name: N-(3-fluorophenyl)-2-[(3-pyridin-4-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamide
• InChI: InChI=1S/C18H13FN6OS/c19-13-2-1-3-14(10-13)21-16(26)11-27-17-5-4-15-22-23-18(25(15)24-17)12-6-8-20-9-7-12/h1-10H,11H2,(H,21,26)
• InChI Key: MBAZOOMTOLJDTJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)NC(=O)CSC2=NN3C(=NN=C3C4=CC=NC=C4)C=C2
• Molecular Formula: C18H13FN6OS
• Molecular Weight: 380.4 g/mol

Description

“N-(3-fluorophenyl)-2-[(3-pyridin-4-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamide” is a compound that belongs to the class of organic compounds known as phenyl-1,2,4-triazoles. These are organic compounds containing a 1,2,4-triazole substituted by a phenyl group.

Synthesis Analysis

The synthesis of triazolothiadiazine and its derivatives, which are related to the compound , has been reviewed. The review compiles the latest synthetic approaches for the synthesis of these compounds.

Molecular Structure Analysis

The molecular structure of the compound can be analyzed using various spectroscopic techniques. For example, the 1H NMR and 13C NMR spectra provide information about the hydrogen and carbon atoms in the molecule.

Chemical Reactions Analysis

The chemical reactions involving triazolothiadiazine and its derivatives have been studied. These compounds have been found to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, enzyme inhibitors, and antitubercular agents.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound can be determined using various techniques. For instance, the melting point can be determined using differential scanning calorimetry.

Scientific Research Applications

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mGlu4 Positive Allosteric Modulation (PAM)

While not directly related to insecticides, another interesting application involves the compound’s interaction with metabotropic glutamate receptor 4 (mGlu4):

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Mechanism of Action

The mechanism of action of triazole compounds involves their ability to bind in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities.

Future Directions

Triazole compounds have been found to have a wide range of applications in medicinal chemistry. Therefore, future research could focus on the development of new biologically active entities for the rational design and development of new target-oriented 1,2,4-triazolo-based drugs for the treatment of multifunctional diseases.